Cas no 1786-85-2 (2,3,5,6-Tetrachloroterephthalamide)

• Product Name: 2,3,5,6-Tetrachloroterephthalamide
• CAS No: 1786-85-2
• MF: C₈H₄Cl₄N₂O₂
• MW: 301.941557884216
• CID: 1367120
• PubChem ID: 11324087
• Update Time: 2025-04-20

2,3,5,6-Tetrachloroterephthalamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide, 2,3,5,6-tetrachloro-
• 2,3,5,6-tetrachlorobenzene-1,4-dicarboxamide
• 2,3,5,6-Tetrachloroterephthalamide
• SSPUGLIGZZJLSW-UHFFFAOYSA-N
• 2,3,5,6-tetrachloro-1, 4-benzenedicarboxamide
• 2,3,5,6-tetrachloro-1,4-benzenedicarboxamide
• 2,3,5, 6-tetrachloro-1,4-benzenedicarboxamide
• 1786-85-2
• DTXSID30462435
• SCHEMBL812433

• Inchi： 1S/C8H4Cl4N2O2/c9-3-1(7(13)15)4(10)6(12)2(5(3)11)8(14)16/h(H2,13,15)(H2,14,16)
• InChI Key： SSPUGLIGZZJLSW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(N)=O)C(=C(C=1C(N)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 301.899738g/mol
• Monoisotopic Mass: 299.902688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 241.9±40.0 °C at 760 mmHg
• Flash Point: 100.1±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3,5,6-Tetrachloroterephthalamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives